2-amino-4-{4-[(2-fluorobenzyl)oxy]phenyl}-4H-benzo[h]chromene-3-carbonitrile

• Molecular Formula: C27H19FN2O2
• Molecular Weight: 422.4 g/mol
• IUPAC Name: 2-amino-4-[4-[(2-fluorophenyl)methoxy]phenyl]-4H-benzo[h]chromene-3-carbonitrile
• InChI: InChI=1S/C27H19FN2O2/c28-24-8-4-2-6-19(24)16-31-20-12-9-18(10-13-20)25-22-14-11-17-5-1-3-7-21(17)26(22)32-27(30)23(25)15-29/h1-14,25H,16,30H2
• InChI Key: KZNDVUJGLMDUAV-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC3=C2OC(=C(C3C4=CC=C(C=C4)OCC5=CC=CC=C5F)C#N)N

Description

2-amino-4-{4-[(2-fluorobenzyl)oxy]phenyl}-4H-benzo[h]chromene-3-carbonitrile is a chemical compound that belongs to the class of benzo[h]chromenes. It has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-tumor effects.

Mechanism of Action

The mechanism of action of 2-amino-4-{4-[(2-fluorobenzyl)oxy]phenyl}-4H-benzo[h]chromene-3-carbonitrile involves the inhibition of various signaling pathways involved in inflammation, cancer, and angiogenesis. It inhibits the nuclear factor-kappaB (NF-kappaB) signaling pathway, which is involved in the production of pro-inflammatory cytokines. It also inhibits the phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) signaling pathway, which is involved in cell proliferation and survival. Additionally, it inhibits the vascular endothelial growth factor (VEGF) signaling pathway, which is involved in angiogenesis.
Biochemical and Physiological Effects:
2-amino-4-{4-[(2-fluorobenzyl)oxy]phenyl}-4H-benzo[h]chromene-3-carbonitrile has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. It also induces apoptosis and inhibits cell proliferation in various cancer cell lines. Moreover, it inhibits the formation of new blood vessels, which is important for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-amino-4-{4-[(2-fluorobenzyl)oxy]phenyl}-4H-benzo[h]chromene-3-carbonitrile in lab experiments include its potent anti-inflammatory, anti-cancer, and anti-tumor effects. It is also relatively easy to synthesize and purify. However, the limitations of using this compound include its low solubility in aqueous solutions, which can limit its bioavailability and efficacy. Moreover, its mechanism of action is not fully understood, which can hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research on 2-amino-4-{4-[(2-fluorobenzyl)oxy]phenyl}-4H-benzo[h]chromene-3-carbonitrile. One direction is to investigate its potential as a therapeutic agent for various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Another direction is to explore its potential as a chemotherapeutic agent for various types of cancer, including breast cancer and lung cancer. Moreover, it is important to further elucidate its mechanism of action and optimize its pharmacokinetic and pharmacodynamic properties for clinical use.

Synthesis Methods

The synthesis of 2-amino-4-{4-[(2-fluorobenzyl)oxy]phenyl}-4H-benzo[h]chromene-3-carbonitrile involves the reaction of 2-amino-4-(4-hydroxyphenyl)-4H-benzo[h]chromene-3-carbonitrile with 2-fluorobenzyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide at an elevated temperature. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

2-amino-4-{4-[(2-fluorobenzyl)oxy]phenyl}-4H-benzo[h]chromene-3-carbonitrile has been extensively studied for its various biological activities. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. It also has anti-cancer and anti-tumor effects by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Moreover, it has been shown to possess anti-angiogenic activity by inhibiting the formation of new blood vessels.